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An In-depth Technical Guide on the Core Physical and Chemical Properties of Ethanedioyl
Difluoride for Researchers, Scientists, and Drug Development Professionals.

Abstract

Ethanedioyl difluoride, also known as oxalyl fluoride, is a highly reactive organofluorine
compound with the chemical formula C2F20:. This guide provides a comprehensive overview
of its physical and chemical properties, synthesis, and analytical methods. While a valuable
reagent in organic synthesis, particularly for fluorination and carbonylation reactions, its
biological activity and relevance to drug development are not extensively documented in
current scientific literature.

Physical and Chemical Properties

Ethanedioyl difluoride is a colorless liquid at room temperature.[1] Its fundamental physical and
chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C2F202 [2]
Molecular Weight 94.02 g/mol [2][3]
IUPAC Name Oxaly! difluoride [2]

CAS Number 359-40-0 [2]

Melting Point -3°C [4]

Boiling Point 26.6 °C [4]

Density Not available in cited sources

Insoluble in water; Soluble in
Solubility dichloromethane, chloroform, [5]

and acetone.

Chemical Reactivity and Applications

Ethanedioyl difluoride is a highly reactive compound, primarily utilized as a potent
carbonylating and fluorinating agent in organic synthesis.[3][5] Its reactivity stems from the
electrophilic nature of the carbonyl carbons, enhanced by the electron-withdrawing fluorine
atoms.

Key applications in organic synthesis include:
o Esterification: It readily reacts with alcohols to form esters.[3]
» Amide Synthesis: It can be used to convert carboxylic acids into amides.[3]

» Acid Fluoride Formation: It serves as a reagent to convert carboxylic acids to their
corresponding acid fluorides.

The general reactivity of ethanedioyl difluoride makes it a versatile tool for the introduction of
carbonyl and fluoro-carbonyl moieties into organic molecules.[3]

Experimental Protocols
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Synthesis of Ethanedioyl Difluoride

A common and effective method for the synthesis of ethanedioyl difluoride is the reaction of
oxalyl chloride with sodium fluoride.[1]

Reaction:
(COCI)2 + 2NaF — (COF)2 + 2NaCl

Experimental Workflow:
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Synthesis of Ethanedioyl Difluoride

Charge reactor with sodium fluoride
and an aprotic solvent (e.g., acetonitrile).

eactant Addition

Slowly add oxalyl chloride to the suspension
with stirring.

xothermic Reaction

Maintain reaction temperature
(e.g., 30-40°C).

eaction Progress

Monitor reaction completion
(e.g., by gas chromatography).

orkup

Isolate the product by distillation
under reduced pressure.

urification

Collect ethanedioyl difluoride
in a cold trap.
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Caption: Workflow for the synthesis of ethanedioy! difluoride.

Detailed Methodology:
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e Preparation: A reaction vessel is charged with anhydrous sodium fluoride and a suitable
aprotic solvent, such as acetonitrile.

o Reaction: Oxalyl chloride is added dropwise to the stirred suspension of sodium fluoride. The
reaction temperature is maintained, typically between 30-40°C.

» Monitoring: The progress of the reaction can be monitored by techniques such as gas
chromatography to confirm the conversion of oxalyl chloride.

e |solation and Purification: Upon completion, the product, ethanedioyl difluoride, is separated
from the reaction mixture by distillation under reduced pressure. The volatile product is
collected in a cold trap (e.g., using a dry ice/acetone bath).

Analytical Methods

The characterization of ethanedioyl difluoride can be performed using standard spectroscopic

techniques.

e Infrared (IR) Spectroscopy: The presence of the carbonyl groups results in strong absorption
bands in the IR spectrum.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 13C and *°F NMR can be utilized to
confirm the structure of the molecule.

Analytical Workflow:
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Analytical Workflow for Ethanedioyl Difluoride
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N

Infrared (IR) Spectroscopy Nuclear Ma%?sgtlc;rl?’delsg?:r;ance (NMR)

\ :

Confirm C-F Bonds and
Molecular Structure

N 7

Verified Product Structure

Confirm Carbonyl Groups

Click to download full resolution via product page

Caption: Analytical workflow for structural verification.

Biological and Drug Development Context

Despite the prevalence of fluorinated compounds in medicinal chemistry, there is a notable lack
of specific information in the reviewed scientific literature regarding the biological activity,
signaling pathways, or direct applications of ethanedioyl difluoride in drug development.[6][7]
While fluorine substitution is a common strategy to enhance the pharmacological properties of
drug candidates, no specific studies detailing the use or investigation of ethanedioyl difluoride
for such purposes were identified.[6][7] Its high reactivity and potential toxicity may limit its
direct application in biological systems.[3]

Safety and Handling

Ethanedioyl difluoride is a toxic and corrosive compound.[3] It is a severe irritant to the skin,
eyes, and respiratory system.[3]

Handling Precautions:
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¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3]

» Avoid inhalation of vapors and contact with skin and eyes.

First Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Flush with copious amounts of water.

Eye Contact: Rinse with plenty of water.

In all cases of exposure, seek immediate medical attention.

Logical Relationship for Safe Handling:

Safe Handling Protocol

High Reactivity &@

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Practices

Minimize Exposure Risk
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Caption: Logical flow for ensuring safety when handling ethanedioy! difluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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